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Compound of Interest

Compound Name: (2R,3S)-Emricasan

Cat. No.: B15565875

(2R,3S)-Emricasan, also known as Emricasan, IDN-6556, and PF-03491390, is a potent,
orally active, and irreversible pan-caspase inhibitor.[1] It has garnered significant interest in the
research community for its anti-apoptotic and anti-inflammatory properties, with applications
ranging from liver disease and neuroprotection to stem cell research.[2][3] This guide provides
researchers, scientists, and drug development professionals with detailed application notes
and protocols for sourcing, handling, and utilizing (2R,3S)-Emricasan in experimental settings.

Sourcing and Chemical Properties

(2R,3S)-Emricasan is commercially available from various chemical suppliers for research
purposes. It is typically supplied as a white to off-white solid with a molecular weight of 569.5
g/mol and a molecular formula of C26H27F4N307.[4] When sourcing, it is crucial to obtain a
certificate of analysis to confirm purity, which is generally 298% by LCMS.

Table 1: Chemical and Physical Properties of (2R,3S)-Emricasan
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Property Value References

Emricasan, IDN-6556, PF-

Synonyms 03491390 [2][4][5]
CAS Number 254750-02-2

Molecular Formula C26H27F4N307 [4]
Molecular Weight 569.5 g/mol [4]
Appearance White to off-white solid

Purity >98%

Soluble in DMSO (up to 100
Solubility mg/mL), Ethanol (up to 93 [2][5]

mg/mL). Insoluble in water.

Handling and Storage

Proper handling and storage of (2R,3S)-Emricasan are essential to maintain its stability and
activity.

Safety Precautions: According to its Safety Data Sheet (SDS), Emricasan is harmful if
swallowed, causes skin irritation, and causes serious eye irritation. It may also cause
respiratory irritation. Therefore, standard laboratory personal protective equipment (PPE),
including gloves, lab coat, and eye protection, should be worn when handling the compound.
Work should be conducted in a well-ventilated area or under a chemical fume hood. Avoid
inhalation of dust or aerosols.

Storage:

e Solid Form: The solid compound is stable for years when stored at -20°C in a dry, dark place.
[5] For short-term storage (days to weeks), it can be kept at 0-4°C.[5]

o Stock Solutions: Prepare concentrated stock solutions in a suitable solvent like DMSO.[1][2]
These stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-
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thaw cycles and stored at -80°C for long-term stability (up to a year or more).[1][2] For short-
term use, stock solutions can be stored at -20°C for up to a month.

Biological Activity and Mechanism of Action

(2R,3S)-Emricasan is a broad-spectrum caspase inhibitor, targeting multiple caspases
involved in the apoptotic signaling cascade.[6] By irreversibly binding to and inhibiting these
enzymes, Emricasan effectively blocks the execution phase of apoptosis, thereby protecting
cells from programmed cell death.[1][2] This mechanism underlies its therapeutic potential in
various disease models characterized by excessive apoptosis.

Signaling Pathway:

Extrinsic Pathway Intrinsic Pathway

Death Receptors Mitochondrial Stress

Caspase-8 Caspase-9

spase-3, -6, -7)

Executioner Caspases

Apoptosis

Click to download full resolution via product page

Caption: Emricasan inhibits both intrinsic and extrinsic apoptosis pathways.

Table 2: In Vitro Inhibitory Activity of Emricasan against Various Caspases
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Caspase Target ICs0 (NM) References
Caspase-9 0.3

Caspase-1 0.4

Caspase-3 2

Caspase-6 4

Caspase-7 6

Caspase-8 6

Caspase-2 20

Experimental Protocols

The following are generalized protocols based on published research. Researchers should
optimize these protocols for their specific experimental systems.

In Vitro Cell-Based Apoptosis Assay

This protocol describes the use of Emricasan to inhibit apoptosis in a cell culture model.

Workflow Diagram:
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(2. Pre-treatment with Emricasar)
(3. Induction of Apoptosis)

4. Incubation

(5. Apoptosis Detection Assaa
(6. Data Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2r-3s-emricasan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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